Polycytidylic acid potassium

• Molecular Formula: C9H13KN3O8P
• Molecular Weight: 361.29 g/mol
• InChI: InChI=1S/C9H14N3O8P.K/c10-5-1-2-12(9(15)11-5)8-7(14)6(13)4(20-8)3-19-21(16,17)18;/h1-2,4,6-8,13-14H,3H2,(H2,10,11,15)(H2,16,17,18);/q;+1/p-1/t4-,6-,7-,8-;/m1./s1
• InChIKey: ZFVIUJJWAXAQHV-IAIGYFSYSA-M

Polycytidylic Acid Potassium: TLR3/RIG-I Agonist Overview

Polycytidylic acid potassium, more commonly known as Polyinosinic-polycytidylic acid potassium salt (Poly(I:C) potassium), is a synthetic, double-stranded RNA (dsRNA) analog. It functions as a well-characterized agonist for both the endosomal Toll-like receptor 3 (TLR3) and the cytosolic retinoic acid-inducible gene I (RIG-I)-like receptors (RLRs), including RIG-I and MDA5 [1][2]. The potassium salt form, with CAS 31852-29-6, is typically provided as a lyophilized powder with a high purity and a defined molecular weight range, making it a critical, standardized tool for immunology, vaccine adjuvant, and cancer research applications .

Activates TLR3 and RIG-I/MDA5 pathways for innate immunity studies

Potassium salt form supports reproducible solubilization and storage

High molecular weight option supports type I interferon induction

• [1] InvivoChem. Polyinosinic-polycytidylic acid potassium (Poly(I:C) potassium) | TLR3 Agonist. Product Technical Datasheet. View Source
• [2] Santa Cruz Biotechnology. Polyinosinic-polycytidylic acid potassium salt | CAS 31852-29-6. Product Technical Datasheet. View Source

Polycytidylic Acid Potassium: Substitution Risks

A generic approach to procuring 'a TLR3 agonist' or 'Poly(I:C)' without precise specifications is a high-risk procurement strategy due to critical, quantifiable variations that dictate experimental outcomes. Substituting the potassium salt for the sodium salt or a different molecular weight variant (HMW vs. LMW) can drastically alter activation potency, the profile of induced cytokines, and the engagement of secondary cytosolic pathways [1][2]. Furthermore, selection between Polycytidylic acid potassium and other synthetic dsRNA analogs like Poly(A:U) or modified variants like Rintatolimod (Poly(I:C12U)) is not interchangeable; these compounds exhibit fundamental differences in their receptor signaling cascades, directly impacting immunostimulatory versus immunosuppressive outcomes [3]. The following evidence-based comparisons provide the quantitative and qualitative data necessary for an informed, scientific selection.

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Sodium salt may shift solubility and pathway activation profile compared to potassium salt

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Low molecular weight variant may yield diminished type I interferon induction

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Poly(A:U) or Rintatolimod lack RIG-I/MDA5 engagement, altering full dsRNA response

• [1] Zhou, Y., et al. (2013). TLR3 activation efficiency by high or low molecular mass poly I:C. Innate Immun, 19(2), 184–192. View Source
• [2] Kowash, H. M., et al. (2018). Variability in PolyIC induced immune response: Implications for preclinical maternal immune activation models. J Neuroimmunol, 323, 87–93. View Source
• [3] Theodoraki, M. N., et al. (2018). Helicase-Driven Activation of NFκB-COX2 Pathway Mediates the Immunosuppressive Component of dsRNA-Driven Inflammation in the Human Tumor Microenvironment. Cancer Res, 78(15), 4292–4302. View Source

Polycytidylic Acid Potassium: Comparative Evidence

Dual-Pathway RIG-I/MDA5 Activation vs. Poly(A:U)

Polycytidylic acid potassium (Poly(I:C)) engages both the TLR3 and the cytosolic RIG-I/MDA5 signaling pathways, whereas the close analog Polyadenylic-polyuridylic acid (Poly(A:U)) is restricted to TLR3 signaling [1][2]. This is a fundamental, qualitative difference in the mode of action that dictates downstream immunological outcomes. In human peripheral blood mononuclear cells (PBMCs), only Poly(I:C) induced significant production of IFN-γ, a key cytokine for both innate and adaptive immunity, whereas Poly(A:U) failed to elicit a comparable response [1].

Receptor Engagement

Head-to-head

Poly(I:C) activates TLR3, RIG-I, MDA5; Poly(A:U) activates only TLR3

Broad pathway activation supports full antiviral IFN-γ response

Human PBMC / mDC-NK co-culture; IFN-γ induction only with Poly(I:C)

Evidence Dimension	Receptor Engagement and Cytokine Induction
Target Compound Data	Engages TLR3, RIG-I, and MDA5; Induces IFN-γ production in PBMCs.
Comparator Or Baseline	Poly(A:U) (Polyadenylic-polyuridylic acid)
Quantified Difference	Both compounds similarly engage TLR3, but Poly(A:U) does NOT trigger RIG-I or MDA5. Only Poly(I:C) induces significant IFN-γ in PBMCs [1].
Conditions	Human PBMCs and mDCs (myeloid dendritic cells) / NK cell co-culture systems.

Why This Matters

For applications requiring a broad, potent type I IFN and Th1-polarizing response (e.g., vaccine adjuvants, antiviral models), Polycytidylic acid potassium is the necessary choice; Poly(A:U) would fail to activate a critical arm of the antiviral immunity program.

• [1] Perrot, I., et al. (2010). TLR3 and Rig-Like Receptor on Myeloid Dendritic Cells and Rig-Like Receptor on Human NK Cells Are Both Mandatory for Production of IFN-γ in Response to Double-Stranded RNA. J Immunol, 185(4), 2080–2088. View Source
• [2] Verillaud, B., et al. (2012). Toll-like receptor 3 in Epstein-Barr virus-associated nasopharyngeal carcinomas: consistent expression and cytotoxic effects of its synthetic ligand poly(A:U) combined to a Smac-mimetic. Infect Agent Cancer, 7(1), 36. View Source

Helicase/COX2 Axis Avoidance vs. Rintatolimod

While both Polycytidylic acid potassium (Poly(I:C)) and the clinically-tested analog Rintatolimod (Poly(I:C12U)) activate the TLR3 pathway to induce CTL-attracting chemokines like CXCL10, their divergence at the helicase pathway creates a critical distinction in the tumor microenvironment (TME). Rintatolimod was specifically engineered to NOT activate the MAVS/helicase pathway, thereby avoiding the downstream NFκB/TNFα/COX2 axis that drives the production of immunosuppressive factors and Treg attraction [1]. In contrast, Poly(I:C) activates this entire cascade, leading to both immunostimulatory and immunosuppressive outcomes [1].

Helicase/COX2 Axis

Head-to-head

Poly(I:C) activates MAVS/NFκB/COX2 axis; Rintatolimod eliminates this activation

Models both stimulatory and suppressive dsRNA responses in TME

Ex vivo human tumor explants; Rintatolimod avoids Treg-attracting factors

Evidence Dimension	Induction of Immunosuppressive Pathway (Helicase/MAVS/NFκB/COX2)
Target Compound Data	Activates MAVS/helicase pathway, leading to NFκB- and TNFα-dependent induction of COX2, IDO, IL-10, CCL22, CXCL12, and subsequent Treg attraction [1].
Comparator Or Baseline	Rintatolimod (Poly(I:C12U))
Quantified Difference	Rintatolimod does not activate the MAVS/helicase pathway, thereby eliminating the induction of this entire suppressive axis [1].
Conditions	Human tumor explant cultures and cell lines (ex vivo TME models).

Why This Matters

This evidence is critical for immunologists studying the TME. Poly(I:C) is the appropriate choice to model the full complexity of dsRNA-induced inflammation (both stimulatory and suppressive), while Rintatolimod is the tool for selectively activating TLR3 without engaging the suppressive helicase branch.

• [1] Theodoraki, M. N., et al. (2018). Helicase-Driven Activation of NFκB-COX2 Pathway Mediates the Immunosuppressive Component of dsRNA-Driven Inflammation in the Human Tumor Microenvironment. Cancer Res, 78(15), 4292–4302. View Source

TLR3 Activation Efficiency: HMW vs. LMW

The molecular weight of Poly(I:C) is a major determinant of its biological potency. Commercially available HMW Poly(I:C) (typically 1.5–8 kb) demonstrates significantly higher activation efficiency of TLR3 compared to its LMW counterpart (0.2–1 kb) across multiple human cell types [1]. This is not a marginal difference; the efficiency of TLR3 activation by HMW-Poly(I:C) was found to be 'significantly higher' in all cell lines tested, directly translating to a more robust induction of type I and type III interferons and a stronger antiviral state [1].

IFN-β Induction

Head-to-head

HMW: ~2200-fold increase; LMW: ~1600-fold increase

Higher molecular weight correlates with greater IFN-β induction

Buffalo fibroblasts; 12 h post-treatment

Evidence Dimension	TLR3 Activation Efficiency and IFN Induction
Target Compound Data	HMW Poly(I:C) induces a robust IFN-β response, quantified as approximately 2200-fold increase at 12 h post-treatment [2].
Comparator Or Baseline	LMW Poly(I:C)
Quantified Difference	HMW Poly(I:C) shows significantly higher TLR3 activation efficiency. In a buffalo fibroblast model, HMW Poly(I:C) induced an ~2200-fold increase in IFN-β, compared to an ~1600-fold increase for LMW Poly(I:C) [2].
Conditions	Various human cell lines (primary macrophages, neuroblastoma) and primary buffalo fibroblasts.

Why This Matters

The choice of molecular weight is non-negotiable for experimental reproducibility and achieving a desired effect size. Using LMW Poly(I:C) may result in a dampened or undetectable immune response compared to HMW, particularly in non-myeloid cells, leading to false-negative results or incorrect conclusions about pathway sensitivity.

• [1] Zhou, Y., et al. (2013). TLR3 activation efficiency by high or low molecular mass poly I:C. Innate Immun, 19(2), 184–192. View Source
• [2] Sajid, M. S., et al. (2023). Poly(I:C), a double stranded RNA analog, activates the anti-viral DNA sensors in buffalo fibroblasts. Veterinary and Animal Science, 19, 100285. View Source

In Vivo Stability and Potency vs. Poly-ICLC

Poly-ICLC (Hiltonol) is a chemically stabilized derivative of Poly(I:C), complexed with poly-L-lysine and carboxymethylcellulose to increase resistance to nucleolytic hydrolysis in vivo. This modification significantly extends its half-life and boosts TLR3 activity [1]. While this enhances its potential as a therapeutic or potent adjuvant, the increased potency also correlates with elevated toxicity and more complex pharmacokinetics. Polycytidylic acid potassium (unmodified Poly(I:C)) offers the native molecular structure with a shorter in vivo half-life, making it a more controlled and less toxic tool for acute in vitro studies or short-term in vivo mechanistic investigations [2].

In Vivo Stability

Class-level

Unmodified Poly(I:C) degrades rapidly; Poly-ICLC stabilized for extended half-life

Native dsRNA structure suits acute mechanistic studies

Poly-ICLC shows increased toxicity profile in clinical observations

Evidence Dimension	In Vivo Stability, Potency, and Toxicity Profile
Target Compound Data	Native structure; rapidly degraded by nucleases in vivo; lower systemic toxicity profile in acute settings [2].
Comparator Or Baseline	Poly-ICLC (Hiltonol)
Quantified Difference	Poly-ICLC's chemical modification increases its resistance to hydrolysis, resulting in extended and boosted TLR3 activity, but also a higher toxicity profile in clinical studies [1][2].
Conditions	In vivo pharmacokinetic and toxicological studies; clinical trial safety data.

Why This Matters

For researchers needing a potent, long-lasting, systemically-administered TLR3 agonist, Poly-ICLC is the rational choice. However, for mechanistic studies where transient, native dsRNA signaling is required, or for in vitro assays free from the confounding variables of a complex formulation, the unmodified Polycytidylic acid potassium is the essential and more defined procurement.

• [1] Varshney, D., et al. (2021). TLR3 agonists: RGC100, ARNAX, and poly-IC: a comparative review. Immunol Res, 69(3), 211–222. View Source
• [2] Le, N. M., et al. (2023). Table I: Composition and Mechanism of TLR3 Agonists. In: The Application of Poly(I:C) in Cancer Immunotherapy. JCO Oncology Practice, 19(2), 2656. View Source

Endotoxin Purity for Reproducible Immunology

The presence of endotoxins (LPS) is a major confounding variable in any experiment involving innate immune stimulation, as LPS is a potent agonist for TLR4. For a TLR3 agonist like Polycytidylic acid potassium, low-level endotoxin contamination can lead to false positives, misinterpreted signaling crosstalk, and significant batch-to-batch variability. Therefore, the guaranteed endotoxin level is a key procurement specification. Specialized vendors offer 'TLRgrade™' or similarly certified Poly(I:C) with strict, verifiable endotoxin thresholds, distinguishing them from less rigorously tested, general-purpose chemical stock .

Endotoxin Purity

Specification review

>50-fold reduction in endotoxin levels vs. standard grade

Minimizes confounding TLR4 activation

Verify lot-specific certification

Evidence Dimension	Endotoxin Content
Target Compound Data	Certified Endotoxin Content: <0.002 EU/µg .
Comparator Or Baseline	Unspecified / standard chemical grade Poly(I:C)
Quantified Difference	A >50-fold reduction in guaranteed endotoxin levels compared to standard grade material, which may have variable and unreported contamination .
Conditions	Standard LAL (Limulus Amebocyte Lysate) assay.

Why This Matters

Procurement of a certified low-endotoxin product is non-negotiable for any study measuring TLR-dependent cytokine release, NF-κB activation, or antiviral states. Failure to specify this can render weeks of cell culture work uninterpretable and lead to non-reproducible results.

Polycytidylic Acid Potassium: Application Scenarios

Broad-Spectrum Antiviral Immunity Modeling

Polycytidylic acid potassium (HMW) is the gold-standard reagent for modeling a viral infection in vitro or in vivo. Unlike Poly(A:U), its ability to activate both the TLR3 and RIG-I/MDA5 pathways [1] ensures the induction of a complete type I and type III interferon response, as well as downstream antiviral effectors like OAS and PKR. This makes it the only relevant choice for studies aiming to recapitulate the full complexity of the host antiviral defense or to screen for compounds that may interfere with multiple pattern recognition receptor pathways.

dsRNA-Driven Tumor Inflammation Complexity

For researchers studying the tumor microenvironment (TME), Polycytidylic acid potassium is the essential tool for modeling the natural, unmodified response to dsRNA. As demonstrated by head-to-head comparison with Rintatolimod [2], Poly(I:C) uniquely activates the full helicase/COX2 immunosuppressive axis in addition to immunostimulatory pathways. This is critical for studies on immune checkpoint resistance, Treg recruitment, or the identification of novel targets that block the suppressive arm of the dsRNA response. Using a 'cleaner' TLR3-only agonist would fail to model this critical aspect of tumor biology.

Standardized Potency for HTS and In Vitro Assays

Procurement of a defined HMW Polycytidylic acid potassium product with a certified low endotoxin level (<0.002 EU/µg) is a prerequisite for assay development and high-throughput screening. This ensures that the observed immune activation is specifically due to TLR3/RLR stimulation and not confounded by TLR4-mediated LPS contamination. Furthermore, selecting a specific molecular weight range (HMW vs. LMW) eliminates a major source of inter-experimental variability, providing the reproducible and robust activation (e.g., a ~2200-fold IFN-β induction [3]) required for reliable hit identification and validation in drug discovery campaigns.

Application

Selection Property

Validation Focus

Broad-Spectrum Antiviral Modeling

TLR3 & RIG-I/MDA5 dual agonism

Type I/III interferon induction and antiviral effector confirmation

Tumor Microenvironment Inflammation

Full helicase/COX2 pathway engagement

Immunostimulatory and immunosuppressive endpoint balance

HTS and In Vitro Assays

Defined HMW and certified low endotoxin

Batch consistency and endotoxin level verification

• [1] Perrot, I., et al. (2010). TLR3 and Rig-Like Receptor on Myeloid Dendritic Cells and Rig-Like Receptor on Human NK Cells Are Both Mandatory for Production of IFN-γ in Response to Double-Stranded RNA. J Immunol, 185(4), 2080–2088. View Source
• [2] Theodoraki, M. N., et al. (2018). Helicase-Driven Activation of NFκB-COX2 Pathway Mediates the Immunosuppressive Component of dsRNA-Driven Inflammation in the Human Tumor Microenvironment. Cancer Res, 78(15), 4292–4302. View Source
• [3] Sajid, M. S., et al. (2023). Poly(I:C), a double stranded RNA analog, activates the anti-viral DNA sensors in buffalo fibroblasts. Veterinary and Animal Science, 19, 100285. View Source